Cas no 1214790-29-0 (2-Bromo-5-(trifluoromethyl)cinnamic acid)

• Product Name: 2-Bromo-5-(trifluoromethyl)cinnamic acid
• CAS No: 1214790-29-0
• MF: C₁₀H₆BrF₃O₂
• MW: 295.052652835846
• CID: 4980137
• Update Time: 2025-07-24

2-Bromo-5-(trifluoromethyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-(trifluoromethyl)cinnamic acid
• 2-Bromo-5-(trifluoromethyl)cinnamic acid

• Inchi： 1S/C10H6BrF3O2/c11-8-3-2-7(10(12,13)14)5-6(8)1-4-9(15)16/h1-5H,(H,15,16)/b4-1+
• InChI Key： TZQZJAMAYAOTSG-DAFODLJHSA-N
• SMILES： BrC1C=CC(C(F)(F)F)=CC=1/C=C/C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 2-Bromo-5-(trifluoromethyl)cinnamic acid

Professional Introduction to 2-Bromo-5-(trifluoromethyl)cinnamic acid (CAS No. 1214790-29-0)

2-Bromo-5-(trifluoromethyl)cinnamic acid, identified by its Chemical Abstracts Service (CAS) number 1214790-29-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its brominated and trifluoromethyl-substituted cinnamic acid backbone, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 2-Bromo-5-(trifluoromethyl)cinnamic acid consists of a phenyl ring connected to a propenoic acid moiety, with bromine and trifluoromethyl groups strategically positioned at the 2nd and 5th positions, respectively. This substitution pattern imparts distinct electronic and steric effects, influencing its reactivity and potential biological activity. The presence of both bromine and trifluoromethyl groups enhances its utility as a building block in organic synthesis, particularly in the development of novel therapeutic agents.

In recent years, 2-Bromo-5-(trifluoromethyl)cinnamic acid has been extensively studied for its role in the synthesis of small-molecule inhibitors targeting various disease pathways. One notable area of research involves its application in the development of anticancer agents. The bromine substituent facilitates cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex heterocyclic scaffolds. These reactions are often employed to generate derivatives with enhanced cytotoxicity against cancer cell lines.

Moreover, the trifluoromethyl group in 2-Bromo-5-(trifluoromethyl)cinnamic acid contributes to the lipophilicity and metabolic stability of resulting compounds, making them more suitable for clinical applications. Recent studies have demonstrated its use in designing kinase inhibitors, where the trifluoromethyl group acts as a key pharmacophore to improve binding affinity and selectivity. For instance, derivatives of this compound have shown promising activity against tyrosine kinases, which are overexpressed in many solid tumors.

The compound's versatility extends to the field of immunology as well. Researchers have explored its potential in developing immunomodulatory drugs by incorporating it into structures that mimic natural ligands for immune receptors. The bromine atom allows for further functionalization, enabling the creation of molecules that can selectively interact with immune cells. Preliminary findings suggest that certain derivatives may modulate inflammatory responses, offering a potential therapeutic strategy for autoimmune disorders.

Another emerging application of 2-Bromo-5-(trifluoromethyl)cinnamic acid is in the realm of antimicrobial research. The unique substitution pattern enhances its ability to disrupt bacterial cell membranes or inhibit essential metabolic pathways. Comparative studies have highlighted its efficacy against multi-drug resistant strains, positioning it as a promising candidate for novel antibiotics. The combination of bromine and trifluoromethyl groups seems to synergistically enhance binding interactions with bacterial targets, leading to improved antimicrobial activity.

From a synthetic chemistry perspective, 2-Bromo-5-(trifluoromethyl)cinnamic acid serves as a versatile precursor for constructing more complex molecules through diverse reaction pathways. Its compatibility with palladium-catalyzed cross-coupling reactions makes it an indispensable reagent in modern drug discovery pipelines. The ability to introduce additional functional groups at specific positions allows chemists to fine-tune the properties of their target compounds, optimizing both potency and selectivity.

The pharmaceutical industry has also recognized the potential of 2-Bromo-5-(trifluoromethyl)cinnamic acid in developing next-generation agrochemicals. By leveraging its structural features, researchers have synthesized compounds that exhibit herbicidal and pesticidal properties without compromising environmental safety. The trifluoromethyl group plays a crucial role in enhancing the bioactivity of these derivatives while minimizing off-target effects.

In conclusion, 2-Bromo-5-(trifluoromethyl)cinnamic acid (CAS No. 1214790-29-0) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse synthetic transformations and biological activities, making it an invaluable tool for researchers aiming to develop innovative solutions to global health challenges. As our understanding of molecular interactions continues to evolve, the significance of such specialized intermediates is set to grow even further.